Cas no 83566-27-2 (2(1H)-Quinoxalinone,3-amino-7-methyl-)

83566-27-2 structure
Product name:2(1H)-Quinoxalinone,3-amino-7-methyl-
2(1H)-Quinoxalinone,3-amino-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone,3-amino-7-methyl-
- 2(1H)-Quinoxalinone,3-amino-7-methyl-(9CI)
- 3-amino-7-methyl-1H-quinoxalin-2-one
- 3-AMINO-7-METHYLQUINOXALIN-2(1H)-ONE
- 83566-27-2
- DTXSID10509514
- InChI=1/C9H9N3O/c1-5-2-3-6-7(4-5)12-9(13)8(10)11-6/h2-4H,1H3,(H2,10,11)(H,12,13)
- QSSXMJFELVLSTP-UHFFFAOYSA-
-
- Inchi: InChI=1S/C9H9N3O/c1-5-2-3-6-7(4-5)12-9(13)8(10)11-6/h2-4H,1H3,(H2,10,11)(H,12,13)
- InChI Key: QSSXMJFELVLSTP-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)N=C(C(=O)N2)N
Computed Properties
- Exact Mass: 175.074561919g/mol
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5Ų
- XLogP3: 0.5
2(1H)-Quinoxalinone,3-amino-7-methyl- Related Literature
-
1. Regioselectivity in preparation of unsymmetrically substituted 3-aminoquinoxalin-2(1H?)-oneséva Csikós,Csaba G?nczi,Benjamin Podányi,Gábor Tóth,István Hermecz J. Chem. Soc. Perkin Trans. 1 1999 1789
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